Cas no 65646-68-6 (Fenretinide)

Fenretinide (4-HPR) is a synthetic retinoid derivative that can bind retinoic acid receptor (RAR) to induce cell death

Fenretinide structure

Product Name:Fenretinide

CAS No:65646-68-6

Molecular Formula:C₂₆H₃₃NO₂

Molecular Weight:391.5457

MDL:MFCD00792674

CID:58367

PubChem ID:24278472

Fenretinide Properties

Names and Identifiers

- Fenretinide
- N-(4-Hydroxyphenyl)retinamide
- Retinoic acid p-hydroxyanilide
- all-trans-N-(4-Hydroxyphenyl)retinamide
- 4-HYDROXYPHENYLRETINAMIDE
- Retinamide,N-(4-hydroxyphenyl)-
- (4-Hydroxyphenyl)retinamide
- 4-HPR
- Fenretinide(4-HPR)
- 4-Hydroxyphenyl retinamide
- all-trans-4'-Hydroxyretinanilide
- Fenretinidum
- Fenretinida
- 4-hydroxy(phenyl)retinamide
- N-(4-Hydroxyphenyl)all-Trans Retinamide
- Fenretinidum [Latin]
- Fenretinida [Spanish]
- 4HPR
- Retinoic acid p-hydroxyphenylamide
- Fenretinide [USAN:INN]
- Retinamide, N-(4-hydroxyphenyl)-
- 4-(hydroxyphenyl)retinamide
- 15-[(4-hydroxyphenyl)amino]retinal
- CC
- (2E,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-
- HSCI1_000112
- DB05076
- 65646-68-6
- UNII-187EJ7QEXL
- SYT-101
- SCHEMBL15703189
- SMR000677938
- Fenretinide; 4-HPR
- HMS3261N12
- SCHEMBL11703
- 1-enyl)nona-2,4,6,8-tetraenamide
- MFCD00792674
- AB00172992-07
- SDCCGSBI-0050606.P002
- Retinoic acid p-hydroxyanilide, >=95%
- BML2-E08
- BP-13369
- Fenretinide (4-HPR)
- NCGC00261310-01
- SR-01000075917-4
- NSC760419
- LP00625
- FENRETINIDE [WHO-DD]
- NCGC00090752-01
- NCGC00258542-01
- CS-0789
- BDBM50092055
- AS-59667
- HMS1791G21
- CAS-65646-68-6
- Tox21_200989
- CALIX[4!-BIS-CROWN-6,95
- SMR001456303
- Q5443576
- Pharmakon1600-01505602
- MLS002701698
- CHEBI:92493
- DTXCID0012005
- H 7779
- FENRETINIDE [MART.]
- (2E,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenamide
- HMS3412M06
- BCP06908
- CHEMBL7301
- D04162
- (2E,4E,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethyl-cyclohex-1-enyl)-nona-2,4,6,8-tetraenoic acid (4-hydroxy-phenyl)-amide
- FENRETINIDE [INN]
- H1464
- FENRETINIDE [USAN]
- BSPBio_001419
- NCGC00090752-09
- SR-01000075917
- Tox21_111007_1
- N-(4-hydroxyphenyl)-retinamide
- 15-(4-Hydroxyanilino)retinal #
- (2E,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenamide;Fenretinide
- p-Hydroxyphenylretinamide
- FENRETINIDE [VANDF]
- CCRIS 3260
- HMS3402G21
- Spectrum5_001939
- A835178
- s5233
- BRN 5769490
- CHEBI:42588
- FENRETINIDE [MI]
- NCGC00090752-06
- AMY9087
- NCGC00090752-20
- EX-A4102
- EU-0100625
- MLS001055399
- Rii retinamide
- Tox21_500625
- dimethyl-9-(2,6,6-trimethylcyclohex-
- NCGC00090752-12
- NCGC00090752-04
- (2E,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenamide
- NSC-374551
- NSC374551
- N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)nona-2,4,6,8-tetraenamide
- Fenretinide (USAN/INN)
- HMS3676M06
- MLS006010811
- NS00069470
- HMS1361G21
- 187EJ7QEXL
- N-(4-hydroxyphenyl)retinamide, 4-HPR
- ST-602
- N-(4-HYDROXYPHENYL)-ALL-TRANS-VITAMIN A AMIDE
- 3,7-Dimethyl-9-(2,6,6-trimethyl-cyclohex-1-enyl)-nona-2,4,6,8-tetraenoic acid (4-hydroxy-phenyl)-amide
- NCGC00090752-07
- DTXSID2032005
- NCGC00090752-11
- (2E,4E,6E,8E)-N-(4-Hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)nona-2,4,6,8-tetraenamide
- McN-R-1967
- NSC 760419
- NCGC00090752-10
- HMS2089B17
- (2E,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetraenamide
- NCGC00090752-05
- Lopac0_000625
- IDI1_033889
- SCHEMBL11704
- CCG-204713
- NCGC00090752-02
- AKOS024456572
- HY-15373
- MK-4016
- SR-01000075917-1
- 2,6,8-Nonatetraenamide, N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl-, (all-E)-
- NSC-760419
- Tox21_111007
- HMS1989G21
- NCGC00090752-03
- BRD-K89085489-001-19-0
- Fenretinide (4-HPR)?
- BRD-K89085489-001-22-4
- BRD-K89085489-001-23-2
- MDL： MFCD00792674
- InChIKey： AKJHMTWEGVYYSE-FXILSDISSA-N
- Inchi： 1S/C26H33NO2/c1-19(11-16-24-21(3)10-7-17-26(24,4)5)8-6-9-20(2)18-25(29)27-22-12-14-23(28)15-13-22/h6,8-9,11-16,18,28H,7,10,17H2,1-5H3,(H,27,29)/b9-6+,16-11+,19-8+,20-18+
- SMILES： O=C(/C(/[H])=C(\C([H])([H])[H])/C(/[H])=C(\[H])/C(/[H])=C(\C([H])([H])[H])/C(/[H])=C(\[H])/C1=C(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C1(C([H])([H])[H])C([H])([H])[H])N([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H]

Computed Properties

Exact Mass: 391.251129g/mol
Surface Charge: 0
XLogP3: 7.3
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 6
Monoisotopic Mass: 391.251129g/mol
Monoisotopic Mass: 391.251129g/mol
Topological Polar Surface Area: 49.3Å²
Heavy Atom Count: 29
Complexity: 726
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 4
Surface Charge: 0

Experimental Properties

LogP: 6.93530
PSA: 49.33000
Merck: 3998
Boiling Point: 597.6±42.0°C at 760 mmHg
Melting Point: 170.0 to 174.0 deg-C
Flash Point: 315.2±27.9 °C
Solubility: Soluble in DMSO (25 mg/ml), ethanol (25 mg/ml)), chloroform, and acetone (easily soluble).
Color/Form: Solids.
Stability/Shelf Life: Light Sensitive - Protect from Light Exposure
Solubility: Not determined.
Sensitiveness: Sensitive to heat and air
λmax: 362(MeOH)(lit.)

Fenretinide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003R1Q-1mg	N-(4-Hydroxyphenyl)retinamide	65646-68-6	95%	1mg	$6.00	2025-02-20
A2B Chem LLC	AB74222-1mg	Fenretinide	65646-68-6	95%	1mg	$6.00	2024-04-19
Ambeed	A129384-10mg	(2E,4E,6E,8E)-N-(4-Hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenamide	65646-68-6	98%	10mg	$46.0	2025-02-20
Apollo Scientific	BIFK0053-10mg	Fenretinide	65646-68-6	>99%	10mg	£40.00	2025-02-21
ChemScence	CS-0789-10mg	Fenretinide	65646-68-6	99.08%	10mg	$66.0	2022-04-26
DC Chemicals	DC7714-100 mg	Fenretinide (4-HPR)	65646-68-6	>98%	100mg	$300.0	2022-02-28
eNovation Chemicals LLC	D509198-1g	(2E,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetraenamide	65646-68-6	98%	1g	$255	2022-09-03
Key Organics Ltd	AS-59667-10MG	(2E,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenamide	65646-68-6	>97%	10mg	£87.40	2025-02-08
LKT Labs	H9613-1 mg	N-(4-Hydroxyphenyl)retinamide	65646-68-6	≥98%	1mg	$64.90	2023-07-10
MedChemExpress	HY-15373-10mM*1mLinDMSO	Fenretinide	65646-68-6	99.15%	10mM*1mLinDMSO	￥500	2023-07-26

Fenretinide Suppliers

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.

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(CAS:65646-68-6)

MR./MRS.:WANG HUA

Phone:13667159345

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SHANG HAI YUAN XI Biotechnology Co., Ltd.

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(CAS:65646-68-6)

MR./MRS.:LI JING LI

Phone:13564518121

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:65646-68-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:65646-68-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Fenretinide Related Literature

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2. A detailed description of the CO molecule adsorbed in InOF-1†

Bruno Landeros-Rivera,Ilich A. Ibarra,Mariana L. Díaz-Ramírez,Rubicelia Vargas,Hugo A. Lara-García,Jorge Garza,Ana Martínez Phys. Chem. Chem. Phys., 2020,22, 7969-7974
3. A NbO-type metal–organic framework derived from a polyyne-coupled di-isophthalate linker formed in situ†

Dan Zhao,Daqiang Yuan,Andrey Yakovenko,Hong-Cai Zhou Chem. Commun., 2010,46, 4196-4198
4. Highly selective lithium recovery from brine using a λ-MnO2–Ag battery†

Phys. Chem. Chem. Phys., 2013,15, 7690-7695
5. A new BODIPY-derived ratiometric senor with internal charge transfer (ICT) effect: colorimetric/fluorometric sensing of Ag+†

Changli Zhang,Zhong Han,Mengjia Wang,Zhenghao Yang,Xueqin Ran,Weijiang He Dalton Trans., 2018,47, 2285-2291
6. Nematic order in suspensions of colloidal rods by application of a centrifugal field

Deshpremy Mukhija,Michael J. Solomon Soft Matter, 2011,7, 540-545
7. A phosphoryl radical-initiated Atherton–Todd-type reaction under open air†

Yingcong Ou,Yuanting Huang,Zhenlin He,Guodian Yu,Yanping Huo,Xianwei Li,Yang Gao Chem. Commun., 2020,56, 1357-1360
8. Fluorimetric determination of boron: application to silicon, sea water and steel

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9. On the estimation of oleine, &c., in fats

Analyst, 1877,2, 73-75
10. Effect of alumina hydroxylation on glycerol hydrogenolysis to 1,2-propanediol over Cu/Al2O3: combined experiment and DFT investigation†

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